Cas no 165047-23-4 (2-Chloro-4,5-difluorobenzaldehyde)

2-Chloro-4,5-difluorobenzaldehyde structure
165047-23-4 structure
Product Name:2-Chloro-4,5-difluorobenzaldehyde
CAS No:165047-23-4
MF:C7H3ClF2O
MW:176.547928094864
MDL:MFCD07782050
CID:135595
PubChem ID:15294715
Update Time:2025-09-25

2-Chloro-4,5-difluorobenzaldehyde Chemical and Physical Properties

Names and Identifiers

    • 2-Chloro-4,5-difluorobenzaldehyde
    • Benzaldehyde, 2-chloro-4,5-difluoro-
    • PubChem1429
    • GWUMAKZIHXGJKC-UHFFFAOYSA-N
    • 2-chloro-4,5-difluoro-benzaldehyde
    • AS04974
    • VZ24208
    • AM62286
    • LF10680
    • RP23818
    • CM11869
    • AS05546
    • 2-chloranyl-4,5-bis(fluoranyl)benzaldehyde
    • AB0005362
    • ST24032432
    • W3595
    • CS-W021648
    • A810618
    • MFCD07782050
    • AKOS006284687
    • SY060418
    • FT-0736359
    • J-508709
    • DTXSID90571097
    • SCHEMBL1053001
    • DS-1634
    • 165047-23-4
    • Benzaldehyde,2-chloro-4,5-difluoro-
    • DB-008808
    • MDL： MFCD07782050
    • Inchi： 1S/C7H3ClF2O/c8-5-2-7(10)6(9)1-4(5)3-11/h1-3H
    • InChI Key： GWUMAKZIHXGJKC-UHFFFAOYSA-N
    • SMILES： ClC1C=C(C(=CC=1C=O)F)F

Computed Properties

  • Exact Mass: 175.98400
  • Monoisotopic Mass: 175.9840487g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 153
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 17.1
  • XLogP3: 2.2

Experimental Properties

  • Color/Form: No data avaiable
  • Density: 1.453±0.06 g/cm3 (20 ºC 760 Torr),
  • Melting Point: No data available
  • Boiling Point: 211.9±35.0 ºC (760 Torr),
  • Flash Point: 81.9±25.9 ºC,
  • Refractive Index: 1.536
  • Solubility: Almost insoluble (0.053 g/l) (25 º C),
  • PSA: 17.07000
  • LogP: 2.43070
  • Vapor Pressure: No data available

2-Chloro-4,5-difluorobenzaldehyde Security Information

2-Chloro-4,5-difluorobenzaldehyde Customs Data

  • HS CODE：2913000090
  • Customs Data：

    China Customs Code:

    2913000090

    Overview:

    2913000090 Item2912Other derivatives of the listed products [refer to halogenation,sulfonation,Nitrosative or nitrosative derivatives]. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    HS: 2913000090 halogenated, sulphonated, nitrated or nitrosated derivatives of products of heading 2912 Educational tariff:17.0% Tax rebate rate:9.0% Regulatory conditions:none Most favored nation tariff:5.5% General tariff:30.0%

2-Chloro-4,5-difluorobenzaldehyde Pricemore >>

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2-Chloro-4,5-difluorobenzaldehyde Production Method

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